N-cyclopropyl-1-(2,3-dimethylpentanoyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-cyclopropyl-1-(2,3-dimethylpentanoyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H26N2O2/c1-4-10(2)11(3)15(19)17-9-5-6-13(17)14(18)16-12-7-8-12/h10-13H,4-9H2,1-3H3,(H,16,18)
• InChI Key: CDQDYQFSXIBHLJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C)C(=O)N1CCCC1C(=O)NC2CC2
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.38 g/mol

Description

N-cyclopropyl-1-(2,3-dimethylpentanoyl)pyrrolidine-2-carboxamide is a synthetic compound with a unique structure that includes a cyclopropyl group, a dimethylpentanoyl moiety, and a pyrrolidine-2-carboxamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-1-(2,3-dimethylpentanoyl)pyrrolidine-2-carboxamide typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors, such as amino acids or other nitrogen-containing compounds.

Introduction of the Cyclopropyl Group: The cyclopropyl group can be introduced via cyclopropanation reactions, often using reagents like diazomethane or cyclopropylcarbinol.

Attachment of the Dimethylpentanoyl Moiety: This step involves the acylation of the pyrrolidine ring with 2,3-dimethylpentanoyl chloride under suitable conditions, such as the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and safety. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-1-(2,3-dimethylpentanoyl)pyrrolidine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropyl or pyrrolidine moieties, using reagents such as alkyl halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Oxidized derivatives with additional functional groups.

Reduction: Reduced forms with altered oxidation states.

Substitution: Substituted derivatives with new functional groups attached.

Scientific Research Applications

N-cyclopropyl-1-(2,3-dimethylpentanoyl)pyrrolidine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-cyclopropyl-1-(2,3-dimethylpentanoyl)pyrrolidine-2-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-cyclopropyl-1-(2,3-dimethylbutanoyl)pyrrolidine-2-carboxamide
• N-cyclopropyl-1-(2,3-dimethylhexanoyl)pyrrolidine-2-carboxamide
• N-cyclopropyl-1-(2,3-dimethylheptanoyl)pyrrolidine-2-carboxamide

Uniqueness

N-cyclopropyl-1-(2,3-dimethylpentanoyl)pyrrolidine-2-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its cyclopropyl group provides rigidity, while the dimethylpentanoyl moiety offers hydrophobic interactions, making it a versatile compound for various applications.